Cas no 1361538-52-4 (2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361538-52-4
• MF: C₁₃H₈Cl₃NO₃
• MW: 332.566520690918
• CID: 4919710
• Update Time: 2025-07-27

2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H8Cl3NO3/c14-8-1-2-9(15)12(16)11(8)7-3-6(4-10(18)19)13(20)17-5-7/h1-3,5H,4H2,(H,17,20)(H,18,19)
• InChI Key： YZZFDWHQSBGTKK-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CNC(C(CC(=O)O)=C1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4

Additional information on 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid

Research Brief on 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid (CAS: 1361538-52-4)

2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid (CAS: 1361538-52-4) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current biomedical research.

The compound's structural uniqueness, characterized by a pyridine core substituted with a trichlorophenyl group and an acetic acid moiety, suggests potential interactions with biological targets such as enzymes and receptors. Recent synthetic approaches have optimized the yield and purity of 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid, enabling more extensive pharmacological evaluations. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structural integrity and purity.

Pharmacological studies have revealed that 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid exhibits notable anti-inflammatory and analgesic properties. In vitro assays demonstrate its ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary in vivo studies in rodent models have shown reduced edema and pain responses, supporting its therapeutic potential.

Recent investigations into the compound's mechanism of action indicate that it may modulate intracellular signaling pathways, including the NF-κB and MAPK pathways, which are critical in inflammation and immune responses. Molecular docking studies have proposed potential binding interactions with active sites of target proteins, providing a foundation for structure-activity relationship (SAR) optimization. These insights are invaluable for the design of derivatives with enhanced efficacy and reduced side effects.

Despite these promising results, challenges remain in the development of 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Current research is also exploring its potential applications beyond inflammation, including its role in oncology and neurodegenerative diseases, given its ability to cross the blood-brain barrier in preliminary tests.

In conclusion, 2-Hydroxy-5-(2,3,6-trichlorophenyl)pyridine-3-acetic acid (CAS: 1361538-52-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological profile and structural versatility make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluations will be essential to unlock its full therapeutic potential and advance it toward clinical development.